Cas no 1246891-85-9 (2-Phenyl-4,5,6,7-tetrahydro[1,3]oxazolo[4,5-c]pyridine hydrochloride)

2-Phenyl-4,5,6,7-tetrahydro[1,3]oxazolo[4,5-c]pyridine hydrochloride structure
1246891-85-9 structure
Product Name:2-Phenyl-4,5,6,7-tetrahydro[1,3]oxazolo[4,5-c]pyridine hydrochloride
CAS No:1246891-85-9
MF:C12H13ClN2O
MW:236.697421789169
CID:2151617
Update Time:2023-08-05

2-Phenyl-4,5,6,7-tetrahydro[1,3]oxazolo[4,5-c]pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-phenyl-4,5,6,7-tetrahydro[1,3]oxazolo[4,5-c]pyridine hydrochloride
    • UZQVEZOGHVNWHM-UHFFFAOYSA-N
    • 2-Phenyl-4,5,6,7-tetrahydro[1,3]oxazolo[4,5-c]pyridine hydrochloride
    • Inchi: 1S/C12H12N2O.ClH/c1-2-4-9(5-3-1)12-14-10-8-13-7-6-11(10)15-12;/h1-5,13H,6-8H2;1H
    • InChI Key: UZQVEZOGHVNWHM-UHFFFAOYSA-N
    • SMILES: Cl.O1C(C2C=CC=CC=2)=NC2CNCCC1=2

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 216
  • Topological Polar Surface Area: 38.1

2-Phenyl-4,5,6,7-tetrahydro[1,3]oxazolo[4,5-c]pyridine hydrochloride Related Literature

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